![molecular formula C16H15Cl2N3OS2 B6128095 2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide](/img/structure/B6128095.png)
2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide
Overview
Description
2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide, also known as BZT-DA, is a chemical compound that has been studied extensively in the field of neuroscience. This compound has shown potential as a treatment for various neurological disorders, including Parkinson's disease and drug addiction.
Mechanism of Action
2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide works by binding to the dopamine transporter in the brain, which is responsible for removing dopamine from the synapse. By binding to this transporter, 2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide prevents dopamine from being removed, resulting in increased dopamine levels in the brain.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide have been studied extensively in animal models. Studies have shown that 2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide can increase dopamine levels in the brain, which can lead to improved motor function in Parkinson's disease and reduced drug cravings in addiction.
Advantages and Limitations for Lab Experiments
2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide has several advantages for use in lab experiments, including its ability to increase dopamine levels in the brain and its potential as a treatment for neurological disorders. However, there are also limitations to its use, including the need for specialized equipment and techniques for synthesis and the potential for side effects.
Future Directions
There are several future directions for research on 2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide, including further studies on its potential as a treatment for Parkinson's disease and drug addiction, as well as investigations into its mechanism of action and potential side effects. Additionally, research could be conducted on the use of 2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide in combination with other drugs or therapies for the treatment of neurological disorders.
Synthesis Methods
2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method has been described in detail in scientific literature, and it involves the use of specialized equipment and techniques.
Scientific Research Applications
2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide has been studied extensively in the field of neuroscience, with a particular focus on its potential as a treatment for Parkinson's disease and drug addiction. Scientific research has shown that 2-[(benzylthio)acetyl]-N-(2,4-dichlorophenyl)hydrazinecarbothioamide has the ability to increase dopamine levels in the brain, which can help alleviate symptoms of Parkinson's disease and reduce drug cravings in addiction.
properties
IUPAC Name |
1-[(2-benzylsulfanylacetyl)amino]-3-(2,4-dichlorophenyl)thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2N3OS2/c17-12-6-7-14(13(18)8-12)19-16(23)21-20-15(22)10-24-9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,20,22)(H2,19,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQUMSZCLRXTFFW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)NNC(=S)NC2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-methyl-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]-1,3-benzodioxole-5-carboxamide](/img/structure/B6128025.png)
![((2S)-1-{[3-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]methyl}-2-pyrrolidinyl)methanol](/img/structure/B6128027.png)
![(3aS*,6aR*)-3-[3-(4-fluorophenyl)propyl]-5-(2-pyridinylmethyl)hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one](/img/structure/B6128041.png)
![1-ethyl-8,9-dimethoxy-1,10b-dimethyl-1,5,6,10b-tetrahydro[1,3]oxazolo[4,3-a]isoquinolin-3-one](/img/structure/B6128049.png)
![1-[benzyl(methyl)amino]-3-[4-({[(5-methyl-2-thienyl)methyl]amino}methyl)phenoxy]-2-propanol](/img/structure/B6128052.png)
![(1-{[1-(1-phenyl-3-pyrrolidinyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)methanol bis(trifluoroacetate) (salt)](/img/structure/B6128063.png)
![1-cyclohexyl-4-{[2-(4-fluorophenyl)-1-pyrrolidinyl]carbonyl}-1H-1,2,3-triazole](/img/structure/B6128070.png)
![ethyl [2-(1,3-benzoxazol-2-ylamino)-6-oxo-3,6-dihydro-4-pyrimidinyl]acetate](/img/structure/B6128072.png)
![N-[(1-cyclopentyl-4-piperidinyl)methyl]-3-(2-isoxazolidinyl)-N-(tetrahydro-2-furanylmethyl)propanamide](/img/structure/B6128075.png)
![3-{[(1-phenylethyl)amino]methylene}-2,4-pyrrolidinedione](/img/structure/B6128083.png)
![1-(1,3-benzodioxol-4-ylmethyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine](/img/structure/B6128092.png)
![N-[(1-cyclopentyl-4-piperidinyl)methyl]-N-(3-pyridinylmethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide](/img/structure/B6128114.png)
![5-[(2,6-dimethyl-4-morpholinyl)carbonyl]-N,N-dimethyl-3-thiophenesulfonamide](/img/structure/B6128116.png)